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Compound of Interest

1-(4-Methoxycyclohexyl)propan-1-
Compound Name:
one

cat. No.: B1383015

For Immediate Release

[City, State] — 1-(4-Methoxycyclohexyl)propan-1-one, a small molecule with the chemical
formula C10H1802 and a molecular weight of 170.25 g/mol , is identified as a versatile scaffold
with potential applications in drug discovery and medicinal chemistry.[1] While its specific
biological activities and applications are not yet extensively documented in publicly available
literature, its structural features suggest a promising starting point for the synthesis of diverse
compound libraries.

This document provides a theoretical framework for the application of 1-(4-
Methoxycyclohexyl)propan-1-one as a versatile scaffold, including its chemical properties, a
proposed synthetic pathway, and potential, yet currently hypothetical, applications in drug
development.

Chemical Properties

A summary of the key chemical properties of 1-(4-Methoxycyclohexyl)propan-1-one is
presented in Table 1.
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Property Value Reference
CAS Number 859055-52-0 [1]
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol [1]
o Versatile small molecule
Description [1]
scaffold

) Min. 95% (as commercially
Purity ) [1]
available)

Proposed Synthesis

While specific literature on the synthesis of 1-(4-Methoxycyclohexyl)propan-1-one is scarce,
a plausible synthetic route can be proposed based on established organic chemistry principles.
A potential method involves the Friedel-Crafts acylation of a suitably protected
methoxycyclohexane derivative.

A generalized workflow for such a synthesis is depicted below.
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Scaffold Derivatization & Screening

G-(4-Methoxycyclohexyl)propan-l-ona

Chemical Library Synthesis
(e.g., reductive amination, aldol condensation)

High-Throughput Screening
(e.g., enzyme assays, cell-based assays)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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